Cas no 1261853-06-8 (2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl)

• Product Name: 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl
• CAS No: 1261853-06-8
• MF: C₁₃H₆ClF₅O
• MW: 308.631160259247
• CID: 4996749
• Update Time: 2025-10-24

2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H6ClF5O/c14-10-5-4-7(20-13(17,18)19)6-9(10)8-2-1-3-11(15)12(8)16/h1-6H
• InChI Key： QQUBCKLTDQCGDB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC=C(C=1F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl (CAS No. 1261853-06-8)

The chemical compound 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl (CAS No. 1261853-06-8) is a highly specialized biphenyl derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features, including the presence of chloro, difluoro, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl is its role in the development of novel pharmaceutical intermediates. The compound's ability to act as a building block for biologically active molecules has made it a focal point in medicinal chemistry. Recent studies have explored its utility in creating fluorinated compounds, which are known for their enhanced metabolic stability and bioavailability. This aligns with the current trend in drug development, where fluorine-containing molecules are prioritized for their unique pharmacokinetic properties.

In addition to its pharmaceutical applications, 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl is also being investigated for its potential in agrochemical formulations. The compound's structural motifs are similar to those found in modern pesticides and herbicides, which often rely on halogenated aromatic compounds for improved efficacy and environmental stability. With the global push toward sustainable agriculture, researchers are keen on developing safer and more efficient agrochemicals, and this compound could play a pivotal role in such innovations.

The synthesis and characterization of 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl require advanced techniques in organic chemistry. Modern methods such as cross-coupling reactions and catalytic fluorination are often employed to achieve high yields and purity. These methodologies are not only efficient but also align with the principles of green chemistry, a topic of great interest in both academic and industrial circles. As sustainability becomes a cornerstone of chemical manufacturing, the demand for eco-friendly synthesis routes for compounds like this is expected to rise.

Another area where 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl shows promise is in the field of advanced materials. Its rigid biphenyl core and fluorine-rich substituents make it a candidate for use in liquid crystals, organic semiconductors, and other high-performance materials. The compound's ability to influence molecular packing and electronic properties is particularly valuable in the design of next-generation optoelectronic devices. This has sparked interest among material scientists who are exploring its potential in flexible electronics and energy storage solutions.

From a commercial perspective, the market for 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl is expected to grow steadily, driven by its diverse applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of research and development teams worldwide. Quality control and regulatory compliance are critical factors in its production, ensuring that it meets the stringent standards required for pharmaceutical and agrochemical use.

In conclusion, 2'-Chloro-2,3-difluoro-5'-(trifluoromethoxy)biphenyl (CAS No. 1261853-06-8) is a versatile and highly functionalized compound with broad applications across multiple industries. Its unique chemical properties, combined with the growing demand for fluorinated intermediates and sustainable synthesis methods, position it as a compound of significant scientific and commercial interest. As research continues to uncover new uses for this molecule, its importance in modern chemistry is likely to expand even further.